1-(5-Chloro-2-methoxybenzoyl)pyrrolidine

• Molecular Formula: C12H14ClNO2
• Molecular Weight: 239.7 g/mol
• IUPAC Name: (5-chloro-2-methoxyphenyl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C12H14ClNO2/c1-16-11-5-4-9(13)8-10(11)12(15)14-6-2-3-7-14/h4-5,8H,2-3,6-7H2,1H3
• InChI Key: WBBIMTCZZRPLNN-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Cl)C(=O)N2CCCC2

Description

1-(5-Chloro-2-methoxybenzoyl)pyrrolidine is a chemical compound that has gained attention in scientific research due to its potential as a drug candidate. It belongs to the class of pyrrolidine derivatives and is known for its unique chemical structure, which makes it a promising candidate for various applications.

Mechanism of Action

The mechanism of action of 1-(5-Chloro-2-methoxybenzoyl)pyrrolidine is not fully understood. However, it is believed to act on various molecular targets, including ion channels and receptors, which are involved in the regulation of pain, inflammation, and other physiological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects. It has also been shown to possess anticonvulsant properties, making it a potential candidate for the treatment of epilepsy. Additionally, it has been investigated for its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(5-Chloro-2-methoxybenzoyl)pyrrolidine is its unique chemical structure, which makes it a promising candidate for various applications. However, its limited solubility in water and other solvents can pose a challenge in certain experiments. Additionally, its potential toxicity and side effects must be carefully evaluated before it can be used in clinical trials.

Future Directions

There are several future directions for the research on 1-(5-Chloro-2-methoxybenzoyl)pyrrolidine. One potential direction is to investigate its potential as a treatment for various inflammatory and pain-related disorders, such as arthritis and neuropathic pain. Additionally, its potential as an anticancer agent can be further explored, particularly in combination with other chemotherapy drugs. Furthermore, its mechanism of action can be further elucidated to better understand its pharmacological effects.

Synthesis Methods

The synthesis of 1-(5-Chloro-2-methoxybenzoyl)pyrrolidine involves the reaction between 5-chloro-2-methoxybenzoic acid and pyrrolidine in the presence of a suitable catalyst. This method has been optimized for high yield and purity and has been widely used in the production of this compound.

Scientific Research Applications

1-(5-Chloro-2-methoxybenzoyl)pyrrolidine has been extensively studied for its potential as a drug candidate. It has been shown to exhibit various pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. Additionally, it has been investigated for its potential as an anticancer agent.